Cas no 155408-10-9 (Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]-)
![Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]- structure](https://www.kuujia.com/scimg/cas/155408-10-9x500.png)
155408-10-9 structure
Product name:Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]-
Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]-
- N-[2-(4-hydroxyphenyl)ethyl]docosanamide
- DTXSID80778795
- 155408-10-9
- N-Docosanoyltyramine
-
- Inchi: InChI=1S/C30H53NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-30(33)31-27-26-28-22-24-29(32)25-23-28/h22-25,32H,2-21,26-27H2,1H3,(H,31,33)
- InChI Key: IMRCWIVSPJOTKF-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)NCCC1=CC=C(C=C1)O
Computed Properties
- Exact Mass: 459.40789
- Monoisotopic Mass: 459.40762993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 23
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3Ų
- XLogP3: 11.7
Experimental Properties
- PSA: 49.33
Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]- Related Literature
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Jianjun Wang,Heng-Ying Xiong,Emilie Petit,Laëtitia Bailly,Xavier Pannecoucke,Tatiana Besset Chem. Commun., 2019,55, 8784-8787
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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